Cas no 13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))
13116-43-3 structure
Product Name:Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
CAS No:13116-43-3
MF:C10H14N6O2
MW:250.257160663605
CID:221816
PubChem ID:262974
Update Time:2025-04-19
Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
- SCHEMBL6674363
- NSC97112
- 13116-40-0
- 9-(3-amino-3,5-dideoxypentofuranosyl)-9h-purin-6-amine
- 13116-43-3
- NSC99197
- NSC-99197
- DTXSID80294561
- NSC-97112
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- Inchi: 1S/C10H14N6O2/c1-4-5(11)7(17)10(18-4)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,11H2,1H3,(H2,12,13,14)
- InChI Key: MYWDDWKDEIXHFD-UHFFFAOYSA-N
- SMILES: O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N
Computed Properties
- Exact Mass: 250.118
- Monoisotopic Mass: 250.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.93
- Boiling Point: 579.3°C at 760 mmHg
- Flash Point: 304.2°C
Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)) Related Products
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